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Compound of Interest

Compound Name: Amycolatopsin B

Cat. No.: B10823658

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic resistance necessitates a thorough understanding of the
performance of existing antimicrobial agents. This guide provides a detailed comparison of key
rifamycin derivatives—Rifampicin, Rifabutin, Rifapentine, and Rifaximin—supported by
experimental data. Rifamycins, a class of antibiotics originally isolated from Amycolatopsis
rifamycinica, are cornerstone treatments for mycobacterial infections and are gaining attention
for other bacterial pathogens.

Mechanism of Action: Inhibition of Bacterial RNA
Polymerase

Rifamycins exert their bactericidal effects by specifically targeting the 3-subunit of bacterial
DNA-dependent RNA polymerase (RNAP), the enzyme responsible for transcribing DNA into
RNA.[1][2] This binding occurs in a pocket within the DNA/RNA channel, distinct from the
enzyme's active site.[3] The antibiotic does not prevent the initiation of transcription but instead
physically blocks the path of the elongating RNA transcript after only two to three nucleotides
have been added.[3] This steric hindrance leads to the cessation of RNA synthesis and,
ultimately, bacterial cell death. The significant structural differences between bacterial and
human RNAP account for the selective toxicity of rifamycins.[2]
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Mechanism of Rifamycin Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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